Cas no 2228411-12-7 (O-{1-(2,5-dimethylfuran-3-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2,5-dimethylfuran-3-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228411-12-7
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6290673
• PubChem ID: 165736918
• Update Time: 2025-08-05

O-{1-(2,5-dimethylfuran-3-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2,5-dimethylfuran-3-yl)cyclopropylmethyl}hydroxylamine
• O-{[1-(2,5-dimethylfuran-3-yl)cyclopropyl]methyl}hydroxylamine
• EN300-1740302
• 2228411-12-7

• Inchi： 1S/C10H15NO2/c1-7-5-9(8(2)13-7)10(3-4-10)6-12-11/h5H,3-4,6,11H2,1-2H3
• InChI Key： MSIZGUZVFOUWQA-UHFFFAOYSA-N
• SMILES： O(CC1(C2C=C(C)OC=2C)CC1)N

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.4Ų

Additional information on O-{1-(2,5-dimethylfuran-3-yl)cyclopropylmethyl}hydroxylamine

Comprehensive Overview of O-{1-(2,5-dimethylfuran-3-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228411-12-7)

O-{1-(2,5-dimethylfuran-3-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228411-12-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. The compound features a cyclopropylmethyl group attached to a hydroxylamine moiety, with a 2,5-dimethylfuran-3-yl substituent, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a building block for novel bioactive molecules, given its ability to modulate biological pathways.

One of the key reasons for the growing interest in O-{1-(2,5-dimethylfuran-3-yl)cyclopropylmethyl}hydroxylamine is its potential in drug discovery. The hydroxylamine functional group is known for its reactivity and ability to form stable complexes with metal ions, which is crucial in the development of enzyme inhibitors and chelating agents. Additionally, the 2,5-dimethylfuran ring contributes to the compound's lipophilicity, enhancing its bioavailability—a hot topic in modern medicinal chemistry. This aligns with current trends where researchers are actively searching for "bioavailable furan derivatives" and "cyclopropyl-based drug candidates."

From a synthetic perspective, the compound's CAS No. 2228411-12-7 serves as a critical identifier for chemists and procurement specialists. Its structure offers opportunities for further derivatization, such as N-alkylation or oxidation, to yield more complex molecules. Recent discussions in scientific forums highlight queries like "synthetic routes for hydroxylamine derivatives" and "applications of furan-containing compounds," reflecting the compound's relevance in cutting-edge research. The cyclopropylmethyl group, in particular, is a sought-after motif due to its conformational rigidity, which can improve target binding affinity.

Environmental and sustainability considerations are also driving interest in O-{1-(2,5-dimethylfuran-3-yl)cyclopropylmethyl}hydroxylamine. With the rise of green chemistry, researchers are exploring furan-based compounds as renewable alternatives to petroleum-derived intermediates. Searches for "sustainable furan synthesis" and "green hydroxylamine applications" have surged, underscoring the compound's alignment with eco-friendly innovation. Its potential use in biodegradable agrochemicals further amplifies its appeal, as the agricultural sector seeks safer and more sustainable solutions.

In analytical chemistry, the characterization of CAS No. 2228411-12-7 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying purity and structure, which are critical for reproducibility in research. Online queries like "analytical methods for hydroxylamine compounds" and "spectral data of furan derivatives" indicate a strong demand for reliable data on such molecules. The compound's stability under various conditions is another area of investigation, particularly for storage and handling protocols.

Looking ahead, O-{1-(2,5-dimethylfuran-3-yl)cyclopropylmethyl}hydroxylamine is poised to play a pivotal role in interdisciplinary research. Its combination of a furan ring, cyclopropyl scaffold, and hydroxylamine functionality offers a rich platform for innovation. Whether in drug development, material science, or sustainable chemistry, this compound exemplifies the convergence of structural ingenuity and practical utility. As the scientific community continues to explore its potential, CAS No. 2228411-12-7 will undoubtedly remain a focal point of advanced chemical research.